Cas no 2943-19-3 (Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester)

• Product Name: Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester
• CAS No: 2943-19-3
• MF: C₁₁H₁₆O₂S₂
• MW: 244.373540878296
• CID: 279100
• PubChem ID: 334893
• Update Time: 2025-04-19

Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester
• 1-tert-butylsulfanylsulfonyl-4-methylbenzene
• 4-(t-Butylthio)tosylate
• AC1L7GCB
• AG-E-95854
• CTK4G3292
• NCI60_003034
• NSC342017
• S-(tert-Butyl) 4-methylbenzenesulfonothioate
• S-t-butyl 4-methylbenzenesulfonothioate
• toluene-4-thiosulfonic acid S-tert-butyl ester
• UNII-D38O9IQK3G
• P-TOLUENESULFONIC ACID, THIO-, S-TERT-BUTYL ESTER
• NSC-342017
• SCHEMBL16940169
• DTXSID80183643
• 1-tert-butylsulfanylsulfonyl-4-methyl-benzene
• D38O9IQK3G
• NSC 342017
• CHEMBL1975915
• 2943-19-3
• TERT-BUTYL TOSYL SULFIDE
• S-tert-Butyl p-toluenethiosulfonate

• Inchi： 1S/C11H16O2S2/c1-9-5-7-10(8-6-9)15(12,13)14-11(2,3)4/h5-8H,1-4H3
• InChI Key： DWUPUYSPVAQOBQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)SC(C)(C)C

Computed Properties

• Exact Mass: 244.05928
• Monoisotopic Mass: 244.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 353.1°Cat760mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.545
• PSA: 34.14
• LogP: 4.29620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds